7-[(2-Fluorophenyl)methyl]-3-methyl-8-(4-methylpiperidin-1-yl)purine-2,6-dione

• IUPAC Name: 7-[(2-fluorophenyl)methyl]-3-methyl-8-(4-methylpiperidin-1-yl)purine-2,6-dione
• InChI: InChI=1S/C19H22FN5O2/c1-12-7-9-24(10-8-12)18-21-16-15(17(26)22-19(27)23(16)2)25(18)11-13-5-3-4-6-14(13)20/h3-6,12H,7-11H2,1-2H3,(H,22,26,27)
• InChI Key: CPSBUZTYOSJGBC-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=NC3=C(N2CC4=CC=CC=C4F)C(=O)NC(=O)N3C
• Molecular Formula: C19H22FN5O2
• Molecular Weight: 371.4 g/mol

Description

7-[(2-Fluorophenyl)methyl]-3-methyl-8-(4-methylpiperidin-1-yl)purine-2,6-dione is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as SCH 442416 and is a selective antagonist of the adenosine A2A receptor. Adenosine A2A receptors play a crucial role in various physiological processes, including neurotransmission, inflammation, and immune response. Therefore, SCH 442416 has been studied for its potential therapeutic applications in various diseases, including Parkinson's disease, cancer, and inflammation.

Scientific Research Applications

Fluorescent Chemosensors Development

One significant application involves the development of fluorescent chemosensors. 4-Methyl-2,6-diformylphenol (DFP), a related compound, serves as a fluorophoric platform for creating chemosensors capable of detecting metal ions, anions, neutral molecules, and different pH regions. The high selectivity and sensitivity of these DFP-based chemosensors underscore their utility in chemical sensing and environmental monitoring (P. Roy, 2021).

Synthesis of Fluorinated Compounds

Another research avenue involves the synthesis of key intermediates for manufacturing pharmaceuticals, such as 2-Fluoro-4-bromobiphenyl, crucial for producing flurbiprofen. Developing practical, large-scale synthesis methods for such fluorinated compounds highlights advancements in organic synthesis, addressing challenges related to cost, safety, and environmental impact (Yanan Qiu et al., 2009).

Medicinal Chemistry of Heterocyclic Compounds

Research into bioactive furanyl- or thienyl-substituted nucleobases and nucleosides demonstrates the medicinal chemistry applications of heterocyclic compounds. These studies focus on antiviral, antitumor, antimycobacterial, and antiparkinsonian activities, offering insights into drug design and discovery (T. Ostrowski, 2022).

Fluorine Chemistry in Cancer Treatment

Fluorinated pyrimidines, such as 5-Fluorouracil (5-FU), play a crucial role in treating cancer. The review of fluorine chemistry's contributions to the precise use of fluorinated pyrimidines highlights the synthesis methods, the study of metabolism and biodistribution, and the exploration of new roles for RNA- and DNA-modifying enzymes in cancer therapy (W. Gmeiner, 2020).